molecular formula C12H17BFNO2 B6155682 2-fluoro-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)aniline CAS No. 1831130-33-6

2-fluoro-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)aniline

Cat. No. B6155682
CAS RN: 1831130-33-6
M. Wt: 237.1
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“2-fluoro-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)aniline” is a chemical compound . It is an important boric acid derivative .


Synthesis Analysis

The compound can be obtained by a two-step substitution reaction . The structure of the compound is confirmed by FTIR, 1H and 13C NMR, and MS .


Molecular Structure Analysis

The single crystal structure of the compound is gauged by X-ray diffraction and subjected to crystallographic and conformational analyses . Density functional theory (DFT) is applied to further calculate the molecular structure and compare it with X-ray values .


Chemical Reactions Analysis

The compound is a significant reaction intermediate in organic synthesis reactions . It has many applications in carbon-carbon coupling and carbon heterocoupling reactions .

Scientific Research Applications

Synthesis of Complex Organic Compounds

This compound is used in the synthesis of complex organic compounds . It is obtained through a two-step substitution reaction . The structure of the compound is verified by FTIR, 1H and 13C NMR, and MS .

Crystal Structure Analysis

The compound is used in crystal structure analysis . The single crystal structure of the compound is gauged by X-ray diffraction and subjected to crystallographic and conformational analyses .

Density Functional Theory (DFT) Studies

The compound is used in DFT studies . DFT is applied to further calculate the molecular structure and compare it with X-ray values . The result of the conformational analysis shows that the molecular structure optimized by DFT is identical with the single crystal structure determined by single crystal X-ray diffraction .

Molecular Electrostatic Potential Studies

The compound is used in studies of molecular electrostatic potential . DFT is used to further study the molecular electrostatic potential and frontier molecular orbitals of the compound, revealing the molecular structure characteristics, conformation, and some special physical and chemical properties of the compound .

Boron Neutron Capture Therapy

The compound has been widely used in boron neutron capture therapy . This is a form of cancer treatment that selectively destroys cancer cells without harming surrounding healthy tissue .

Drug Transport Polymers

The compound is used in the creation of drug transport polymers . These are polymers designed to deliver drugs to specific sites in the body, improving the efficacy of the drug and reducing side effects .

Suzuki Reaction

The compound is used in the Suzuki reaction . This is a type of carbon-carbon coupling reaction that is widely used in organic synthesis .

Preparation of Fluorenylborolane

The compound can be used to prepare fluorenylborolane . This is a type of boronic acid pinacol ester compound that has many applications in carbon-carbon coupling and carbon heterocoupling reactions .

Safety and Hazards

The compound has a GHS07 signal word “Warning” and hazard statements H302-H315-H319-H335 . Precautionary statements include P261-P264-P270-P271-P280-P301+P312-P302+P352-P304+P340-P305+P351+P338-P330-P332+P313-P337+P313-P362-P403+P233-P405-P501 .

Future Directions

Boric acid compounds like this one have been widely used in boron neutron capture therapy and feedback control drug transport polymers in cancer treatment . They are also used in the Suzuki reaction . Fluorine-containing compounds are also widely used in medicine . Among the top 200 medicines sold globally, 29 fluorine-containing drugs have been approved by the FDA in recent years .

Mechanism of Action

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of this compound . For example, pH can affect the reactivity of the boronic acid moiety, potentially influencing the compound’s interactions with its targets. Additionally, temperature and other environmental conditions could affect the compound’s stability and reactivity.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 2-fluoro-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)aniline involves the reaction of 2-fluoroaniline with 4,4,5,5-tetramethyl-1,3,2-dioxaborolane in the presence of a palladium catalyst.", "Starting Materials": [ "2-fluoroaniline", "4,4,5,5-tetramethyl-1,3,2-dioxaborolane", "Palladium catalyst" ], "Reaction": [ "Step 1: Dissolve 2-fluoroaniline and 4,4,5,5-tetramethyl-1,3,2-dioxaborolane in a suitable solvent such as toluene or DMF.", "Step 2: Add a palladium catalyst such as Pd(OAc)2 or PdCl2(PPh3)2 to the reaction mixture.", "Step 3: Heat the reaction mixture under reflux for several hours.", "Step 4: Cool the reaction mixture and filter off any solid precipitate.", "Step 5: Purify the crude product by column chromatography or recrystallization to obtain 2-fluoro-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)aniline." ] }

CAS RN

1831130-33-6

Product Name

2-fluoro-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)aniline

Molecular Formula

C12H17BFNO2

Molecular Weight

237.1

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.